Cas no 76621-12-0 (1,3,8-Trichlorodibenzofuran)

• Product name: 1,3,8-Trichlorodibenzofuran
• CAS No: 76621-12-0
• MF: C₁₂H₅Cl₃O
• MW: 271.526500463486
• CID: 1067003
• PubChem ID: 53524

1,3,8-Trichlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• DF-138-S
• 1,3,8-TRICHLORODIBENZOFURAN
• 1,3,8-Trichloro-dibenzofuran
• Dibenzofuran,1,3,8-trichloro
• SCHEMBL8125889
• PCDF 30
• UNII-OUY5A8MFCG
• OUY5A8MFCG
• Dibenzofuran, 1,3,8-trichloro
• BDBM50408313
• 76621-12-0
• PHFSTDOPTZHECA-UHFFFAOYSA-N
• CHEMBL337817
• NS00124345
• DTXSID10227448
• Q27285851
• 1,3,8-Trichlorodibenzofuran

• Inchi： InChI=1S/C12H5Cl3O/c13-6-1-2-10-8(3-6)12-9(15)4-7(14)5-11(12)16-10/h1-5H
• InChI Key： PHFSTDOPTZHECA-UHFFFAOYSA-N
• SMILES： c1cc2c(cc1Cl)c3c(o2)cc(cc3Cl)Cl

Computed Properties

• Exact Mass: 269.94100
• Monoisotopic Mass: 269.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų
• XLogP3: 5.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 387.1±37.0 °C at 760 mmHg
• Flash Point: 187.9±26.5 °C
• PSA: 13.14000
• LogP: 5.54620
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,3,8-Trichlorodibenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3,8-Trichlorodibenzofuran

1,3,8-Trichlorodibenzofuran (CAS No. 76621-12-0): Properties, Applications, and Environmental Impact

1,3,8-Trichlorodibenzofuran (CAS No. 76621-12-0) is a chlorinated aromatic compound belonging to the dibenzofuran family. This chemical has garnered significant attention due to its structural similarity to polychlorinated dibenzofurans (PCDFs), a class of compounds often discussed in environmental and toxicological studies. Researchers and industries are increasingly interested in understanding its properties, potential industrial applications, and environmental behavior.

The molecular formula of 1,3,8-Trichlorodibenzofuran is C₁₂H₅Cl₃O, with a molecular weight of 271.52 g/mol. Its structure consists of a dibenzofuran backbone substituted with three chlorine atoms at the 1, 3, and 8 positions. This configuration influences its physicochemical properties, such as low water solubility and high stability, making it a subject of interest in persistent organic pollutant (POP) research.

In recent years, the scientific community has focused on the environmental fate of chlorinated dibenzofurans, including 1,3,8-Trichlorodibenzofuran. Studies have explored its potential formation during thermal processes, such as waste incineration or industrial manufacturing. This aligns with growing public concern about sustainable practices and green chemistry, as stakeholders seek alternatives to minimize the release of such compounds.

Analytical methods for detecting 1,3,8-Trichlorodibenzofuran typically involve gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC). These techniques are critical for monitoring its presence in environmental samples, addressing questions like "How to test for chlorinated dibenzofurans?"—a common query among environmental professionals.

While 1,3,8-Trichlorodibenzofuran is not as widely studied as its more chlorinated counterparts, its role as an intermediate in chemical synthesis has been noted. Researchers investigating advanced materials or flame retardants often examine its derivatives. This connects to broader trends in material science innovation, where modified aromatic compounds play a key role.

The compound's toxicological profile remains an active area of study, particularly regarding its bioaccumulation potential and ecotoxicological effects. These topics resonate with current discussions about chemical safety and regulatory compliance, as industries strive to meet evolving standards like REACH and TSCA.

From an environmental remediation perspective, 1,3,8-Trichlorodibenzofuran presents challenges due to its persistence. Recent research has explored biodegradation pathways and photodegradation methods, addressing search queries such as "How to break down chlorinated dibenzofurans?" This aligns with the global push for pollution control technologies.

In laboratory settings, proper handling protocols for 1,3,8-Trichlorodibenzofuran emphasize the use of personal protective equipment (PPE) and fume hoods. These precautions reflect broader workplace safety trends, particularly in chemical hygiene practices—a frequently searched topic among laboratory professionals.

The compound's spectral data, including NMR and IR spectra, serve as valuable references for analytical chemists. These resources support quality control in industries where precise chemical identification is crucial, connecting to the growing demand for analytical method validation in manufacturing.

As regulatory frameworks evolve, 1,3,8-Trichlorodibenzofuran may face increased scrutiny under chemical assessment programs. This prospect has spurred interest in alternative chemicals and green synthesis routes, topics frequently explored in sustainable chemistry forums and publications.

Future research directions for 1,3,8-Trichlorodibenzofuran may include structure-activity relationships studies to better understand its interactions in biological systems. Such work could inform risk assessment models and contribute to the development of predictive toxicology tools—an emerging field in computational chemistry.

In summary, 1,3,8-Trichlorodibenzofuran represents an important compound at the intersection of environmental science, industrial chemistry, and regulatory policy. Its study offers insights into broader challenges surrounding chlorinated aromatic compounds and their management in modern industrial ecosystems.